Cas no 338420-73-8 (3-oxo-1-cyclohexenyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carboxylate)

• Product Name: 3-oxo-1-cyclohexenyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carboxylate
• CAS No: 338420-73-8
• MF: C₁₇H₁₂ClF₃N₂O₃
• MW: 384.736993789673
• CID: 6786843
• PubChem ID: 1476003
• Update Time: 2025-06-08

3-oxo-1-cyclohexenyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-cyclohexenyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carboxylate
• 338420-73-8
• 4H-006
• 3-oxocyclohex-1-en-1-yl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrole-2-carboxylate
• 3-oxocyclohex-1-en-1-yl1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrole-2-carboxylate
• AKOS005091592
• 3-oxocyclohex-1-en-1-yl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrole-2-carboxylate
• (3-oxocyclohexen-1-yl) 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrole-2-carboxylate

• Inchi： 1S/C17H12ClF3N2O3/c18-13-7-10(17(19,20)21)9-22-15(13)23-6-2-5-14(23)16(25)26-12-4-1-3-11(24)8-12/h2,5-9H,1,3-4H2
• InChI Key： IYHUJFJKVXVZKK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1C(=O)OC1=CC(CCC1)=O

Computed Properties

• Exact Mass: 384.0488544g/mol
• Monoisotopic Mass: 384.0488544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.2Ų

Additional information on 3-oxo-1-cyclohexenyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carboxylate

Comprehensive Analysis of 3-oxo-1-cyclohexenyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carboxylate (CAS No. 338420-73-8)

The compound 3-oxo-1-cyclohexenyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carboxylate (CAS No. 338420-73-8) is a highly specialized chemical entity with significant applications in modern agrochemical and pharmaceutical research. Its unique molecular structure, featuring a cyclohexenyl moiety and a trifluoromethylpyridine group, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential applications while addressing trending topics like sustainable chemistry and AI-driven drug discovery.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the 3-chloro-5-(trifluoromethyl)-2-pyridinyl group in this compound aligns with this trend, as it is known to improve binding affinity in target interactions. Researchers are particularly intrigued by its potential role in crop protection, where it may act as a precursor for developing next-generation pesticides with lower environmental impact. This aligns with the global push toward green chemistry and reduced ecological footprints.

The synthesis of 3-oxo-1-cyclohexenyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carboxylate involves multi-step organic reactions, including esterification and cyclocondensation. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a critical factor for its application in precision agriculture. The compound's lipophilicity, attributed to the trifluoromethyl group, enhances its permeability, making it a candidate for further studies in systemic plant protection.

From a pharmaceutical perspective, the pyrrole-2-carboxylate scaffold is a well-known pharmacophore found in anti-inflammatory and antimicrobial agents. This has sparked interest in leveraging CAS No. 338420-73-8 for drug repurposing studies, especially with the rise of computational chemistry tools that accelerate molecule screening. Questions like "How does trifluoromethylation affect drug efficacy?" or "What are the eco-friendly synthesis routes for pyrrole derivatives?" are frequently searched, reflecting the compound's relevance in contemporary research.

In conclusion, 3-oxo-1-cyclohexenyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carboxylate represents a versatile chemical with dual agrochemical and pharmaceutical potential. Its study contributes to broader discussions on molecular optimization and sustainable innovation, addressing both scientific and environmental priorities. Future research may explore its derivatives for tailored applications, ensuring compliance with evolving regulatory standards.